Cas no 2228529-33-5 (3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine)

3,3,3-Trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine is a fluorinated amine derivative featuring a methoxy-substituted dioxaindane core. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, combining a trifluoromethyl group with a heterocyclic scaffold. The presence of fluorine enhances metabolic stability and lipophilicity, potentially improving bioavailability. The dioxaindane moiety may contribute to selective binding interactions, making it a valuable intermediate for drug discovery. Its well-defined synthetic pathway allows for consistent purity and scalability, supporting its use in advanced applications. Careful handling is recommended due to its reactive amine functionality.
3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine structure
2228529-33-5 structure
Product Name:3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine
CAS No:2228529-33-5
MF:C11H12F3NO3
MW:263.213093757629
CID:6283732
PubChem ID:165694942
Update Time:2025-10-29

3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine
    • EN300-1989086
    • 2228529-33-5
    • Inchi: 1S/C11H12F3NO3/c1-16-8-3-10-9(17-5-18-10)2-6(8)7(4-15)11(12,13)14/h2-3,7H,4-5,15H2,1H3
    • InChI Key: DHWRVYGVOUHEOD-UHFFFAOYSA-N
    • SMILES: FC(C(CN)C1C=C2C(=CC=1OC)OCO2)(F)F

Computed Properties

  • Exact Mass: 263.07692773g/mol
  • Monoisotopic Mass: 263.07692773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 53.7Ų

3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine Pricemore >>

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3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine Related Literature

Additional information on 3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine

Comprehensive Guide to 3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine (CAS No. 2228529-33-5): Properties, Applications, and Market Insights

The compound 3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine (CAS No. 2228529-33-5) is a specialized fluorinated amine derivative with a unique structural framework. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its trifluoromethyl group and dioxaindan moiety, which contribute to its distinct physicochemical properties. In this article, we delve into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while also addressing frequently asked questions in the scientific community.

Chemical Structure and Properties: The molecular structure of 3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine features a trifluoromethyl group (–CF3) attached to a propan-1-amine backbone, further substituted with a 6-methoxy-1,3-dioxaindan-5-yl group. The presence of fluorine atoms enhances the molecule's lipophilicity and metabolic stability, making it a valuable building block in drug discovery. Its CAS No. 2228529-33-5 ensures precise identification in regulatory and commercial contexts.

Synthesis and Industrial Relevance: The synthesis of 3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine typically involves multi-step organic reactions, including fluorination and ring-forming processes. Researchers often explore its potential as an intermediate in the development of bioactive molecules, particularly in the design of CNS-targeting drugs and crop protection agents. The compound's stability under physiological conditions has also sparked interest in prodrug formulations.

Applications in Pharmaceuticals: One of the most searched questions about this compound is: "What are the therapeutic applications of 3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine?" Current studies suggest its utility in modulating neurotransmitter systems, with potential implications for neurological disorders. The trifluoromethyl group is known to improve blood-brain barrier penetration, a hot topic in neuropharmacology.

Agrochemical Innovations: In agrochemistry, derivatives of CAS No. 2228529-33-5 are being investigated for their pesticidal properties. The methoxy and dioxaindan groups may contribute to selective herbicidal or fungicidal activity, aligning with the growing demand for environmentally sustainable crop protection solutions—a major trend in 2024.

Market Trends and Availability: Suppliers of 3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine often highlight its high purity (>98%) for research purposes. The compound is listed in specialized chemical catalogs under its CAS No. 2228529-33-5, with pricing influenced by scale and customization requirements. Recent patents involving this structure indicate expanding intellectual property landscapes.

Safety and Handling: While not classified as hazardous under standard regulations, proper laboratory practices should be followed when handling 3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine. Material Safety Data Sheets (MSDS) provide detailed storage recommendations, typically suggesting inert atmosphere protection due to the amine functionality.

Future Research Directions: Scientists are particularly curious about "How can the bioavailability of 2228529-33-5 derivatives be optimized?" Ongoing studies focus on salt formation and nanoformulation techniques to enhance delivery efficiency. The compound's versatility positions it as a promising candidate for personalized medicine approaches.

In conclusion, 3,3,3-trifluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine represents a compelling case study in modern fluorinated compound research. Its dual applicability in life sciences and material innovation continues to drive academic and industrial exploration, with CAS No. 2228529-33-5 serving as a key identifier for global research collaboration.

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